Cas no 904372-19-6 (1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 904372-19-6
• MF: C₁₇H₂₅N₅O₂
• MW: 331.412703275681
• CID: 5555756
• Update Time: 2025-07-10

1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-2-pentyl-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione
• 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H25N5O2/c1-6-7-8-9-20-15(23)13-14(19(5)17(20)24)18-16-21(13)10-12(4)22(16)11(2)3/h10-11H,6-9H2,1-5H3
• InChI Key： WCZRNKHSNSLHIY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C(C([H])([H])[H])=C([H])N32)C([H])(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Additional information on 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 904372-19-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS number 904372-19-6, represents a novel heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule belongs to the imidazopurine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms and alkyl substituents in its structure imparts distinct chemical and pharmacological properties, making it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their ability to modulate biological pathways effectively. The 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione structure combines elements of both imidazole and purine rings, which are frequently found in bioactive molecules. This dual functionality has been shown to enhance binding affinity and selectivity towards target enzymes and receptors. The presence of multiple alkyl groups at positions 3 and 8 further diversifies its pharmacophoric features, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in inhibiting kinases and other enzymes involved in cancer progression. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to disrupt signaling pathways that drive tumor growth. Studies have demonstrated that derivatives of imidazopurines can selectively target specific kinases by interacting with their ATP-binding pockets. The 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione molecule exhibits structural features that suggest it may mimic ATP or bind to allosteric sites on kinases, thereby inhibiting their activity.

In addition to its anticancer potential, 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases beyond cancer, including cardiovascular disorders and autoimmune conditions. The compound’s ability to interact with inflammatory mediators such as cytokines and chemokines has been explored in vitro using cell-based assays. Preliminary results indicate that it can attenuate inflammatory responses by downregulating key transcription factors like NF-κB.

The synthesis of 1,7-dimethyl-3-pentyl-8-(propan-2-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione presents unique challenges due to the complexity of its fused heterocyclic system. However, recent developments in transition-metal-catalyzed cross-coupling reactions have made it more feasible to construct such intricate molecules efficiently. For instance, palladium-catalyzed C-N bond formation has been employed to install the imidazopurine core, while zinc-mediated coupling reactions have facilitated the introduction of alkyl side chains at strategic positions. These advances not only streamline the synthetic route but also allow for rapid diversification of the molecular library for high-throughput screening.

Computational modeling has played an increasingly important role in optimizing the structure-function relationships of 1,7-dimethyl,3-pentyl,8-(propan{-}{) }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ H,} { }{ }{ }{ }{ }{ H,} { }{ }{ }{ }{ }{ H,} { } { H,} { Imidazo[} { [ ]g} { ]purine}-{-}{} {-}{} {-}{} {-}{} {-}{} {-}{} {-}{} {-}{} {-}{}{-}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}{ -}-dione (CAS No. 90437{-}-19{-}-6) . Molecular dynamics simulations have revealed insights into how the compound’s conformational flexibility affects its interactions with biological targets. By predicting binding poses and free energy landscapes, researchers can design analogs with improved potency and reduced off-target effects.

The pharmacokinetic profile of 1,7-dimethyl,3-pentyl,8-(propan{-}-{}}{-}){-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{}}{-}-{ }}{-}-{ }}{-}-{ }} Imidazo[[ ]g] [ ]purine]-[-]-[-]-[-]-[-]-[-]-[-]-[-]-[-]-[-]-[-]-[-]-dione (CAS No. 90437{-}-19/-6) is another critical area of investigation . In vivo studies using animal models have provided valuable data on its absorption distribution metabolism and excretion (ADME) properties . The compound exhibits moderate oral bioavailability , suggesting potential for clinical translation . Furthermore , preliminary toxicology assessments indicate that it is well-tolerated at therapeutic doses , although further long-term studies are warranted .

The versatility of this scaffold also opens avenues for exploring applications beyond oncology and inflammation . For example , research has suggested that modified imidazopurines might serve as scaffolds for antiviral agents , targeting enzymes involved in viral replication or host defense pathways . Additionally , its structural similarity to natural nucleobases makes it an attractive candidate for developing nucleoside analogs with enhanced stability or altered metabolic profiles . Such derivatives could be exploited for treating infectious diseases or genetic disorders where nucleoside-based therapies are currently used.

Future directions in the study of 1,7-dimethyl,-,-,-,-,-,-,-,-,-,-,-,-,-pentyl,(propan--,)Imidazo[[]g]]--dione (CAS No.-.-.-.) involve expanding synthetic methodologies to access more diverse analogs while leveraging machine learning approaches for virtual screening . By integrating experimental data with computational predictions , researchers aim to accelerate the discovery pipeline and identify novel bioactive molecules with optimized properties . Collaborative efforts between synthetic chemists , biologists , pharmacologists , and computer scientists will be essential in realizing these goals.